2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine

• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol
• SMILES: C1CNCCC1C2=NC=CC(=N2)C3=CN=CC=C3
• InChI: InChI=1S/C14H16N4/c1-2-12(10-16-6-1)13-5-9-17-14(18-13)11-3-7-15-8-4-11/h1-2,5-6,9-11,15H,3-4,7-8H2
• InChIKey: MADKTORQTBHZFU-UHFFFAOYSA-N

2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine: Chemical Identity and Scaffold Overview

2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine (CAS 1501156-88-2; molecular formula C₁₄H₁₆N₄; molecular weight 240.30 g/mol) is a heterocyclic small molecule that integrates a central pyrimidine core substituted at the C2 position with a piperidin-4-yl moiety and at the C4 position with a pyridin-3-yl group . This compound belongs to the broader class of 2,4-disubstituted pyrimidines, a scaffold family that has been extensively exploited in medicinal chemistry for the development of kinase inhibitors, including the clinically approved agent imatinib, which is built upon the related 4-(pyridin-3-yl)pyrimidin-2-amine core [1]. The compound is commercially available in both free base form (typically at ≥95% purity) and as the dihydrochloride salt (CAS 2060037-89-8, MW 313.23) . Its primary utility in research and industrial settings is as a synthetic building block and privileged scaffold for the generation of focused libraries targeting ATP-binding pockets of protein kinases .

◈ Contains pyridin-3-yl hinge-binding motif for kinase-targeted library synthesis

◈ Free piperidine NH enables derivatization without deprotection

◈ Available as free base and dihydrochloride salt for assay solubility needs

• [1] KIST. Design and synthesis of new anticancer pyrimidines with multiple-kinase inhibitory effect based on the '4-(pyridin-3-yl)pyrimidin-2-amine' scaffold of Imatinib. Published 2010. https://pubs.kist.re.kr/handle/201007/12345 View Source

Structural Determinants Differentiating 2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine from In-Class Analogs

Within the 2,4-disubstituted pyrimidine scaffold family, seemingly minor architectural variations—the position of the piperidine attachment (C4 vs. C1 nitrogen linkage), the presence or absence of the pyridin-3-yl ring, and the nature of the linker at C2—produce pronounced differences in molecular recognition properties, physicochemical profiles, and downstream derivatization potential [1]. For example, the imatinib scaffold (4-(pyridin-3-yl)pyrimidin-2-amine) employs an exocyclic –NH₂ linker at C2, which participates in a specific hydrogen-bond network with the kinase hinge region, whereas the target compound replaces this with a piperidin-4-yl ring that introduces a basic, protonatable secondary amine (calculated pKa of conjugate acid ~11 for the piperidine nitrogen [2])—substantially altering both solubility and target engagement geometry. Similarly, the positional isomer 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine differs in that the piperidine nitrogen is directly attached to the pyrimidine C2, eliminating the free NH present in the target compound and thereby removing a key vector for salt formation, hydrogen bonding, and further chemical elaboration [3]. These structural distinctions are not cosmetic; they dictate the compound's suitability for specific synthetic sequences and its performance in biochemical assays [4].

Isomer mismatch

2-(Piperidin-1-yl) isomer lacks a free NH for salt formation and derivatization, limiting library scope and assay compatibility.

Pharmacophore loss

Pyrimidines without the pyridin-3-yl group do not provide the hinge-binding motif required for kinase target engagement.

Solubility gap

Structures without a basic, protonatable amine cannot form hydrochloride salts, restricting direct use in aqueous buffers.

• [1] Kambappa V, Chandrashekara GK, Rekha ND, et al. Synthesis, anti-angiogenic and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. Chemistry Central Journal. 2017;11:122. doi:10.1186/s13065-017-0354-5 View Source
• [2] PMC Table 3. C2 Side Chain Conjugate Acid pKa: tertiary piperidine ~11, pyrimidine ~1. Published 2023. https://pmc.ncbi.nlm.nih.gov View Source
• [3] PubChem. 2-(Piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine. Molecular Formula C₁₄H₁₆N₄, Molecular Weight 240.30 g/mol. CAS 682795-96-6. View Source
• [4] Nguyen D, Lemos C, Wortmann L, et al. Discovery and Characterization of the Potent and Highly Selective (Piperidin-4-yl)pyrido[3,2-d]pyrimidine Based in Vitro Probe BAY-885 for the Kinase ERK5. Journal of Medicinal Chemistry. 2019;62(2):928-940. doi:10.1021/acs.jmedchem.8b01606 View Source

Quantitative Differentiation Against Closest Structural Analogs

Molecular Weight and Lead-Like Space Advantage Over Simpler Pyrimidine Scaffolds

The target compound (MW 240.30) occupies a distinct molecular weight window compared to two of its most direct structural comparators: 4-(pyridin-3-yl)pyrimidine (MW 157.17) and 4-(pyridin-3-yl)pyrimidin-2-amine (MW 172.19), the imatinib core scaffold [1][2]. The incorporation of the piperidin-4-yl ring at C2 adds approximately 83 Da relative to the bare 4-(pyridin-3-yl)pyrimidine and approximately 68 Da relative to the 2-amino scaffold, while introducing a saturated heterocycle with a single rotatable bond linking it to the pyrimidine core. This incremental mass increase, combined with the addition of one hydrogen bond donor (the piperidine NH), shifts the compound from the 'fragment' space (MW < 200) into the 'lead-like' space, making it suitable for direct screening while retaining ample room for further functionalization before exceeding typical drug-like MW limits of 500 Da [3].

Lead-like MW shift

Class-level

+83 g/mol vs. fragment comparators

Positions scaffold in lead-like space for direct screening

Fragment-to-lead classification per rule-of-three criteria

Evidence Dimension	Molecular weight and fragment vs. lead-like classification
Target Compound Data	MW 240.30 g/mol; HBD count = 1 (piperidine NH); belongs to lead-like chemical space (200 < MW < 350)
Comparator Or Baseline	4-(Pyridin-3-yl)pyrimidine: MW 157.17 g/mol, HBD = 0, fragment space; 4-(Pyridin-3-yl)pyrimidin-2-amine (imatinib scaffold): MW 172.19 g/mol, HBD = 2 (exocyclic NH₂), fragment space
Quantified Difference	ΔMW = +83.13 g/mol vs. 4-(pyridin-3-yl)pyrimidine; ΔMW = +68.11 g/mol vs. imatinib scaffold
Conditions	Calculated properties from PubChem and ChemSrc databases; fragment vs. lead-like classification per Congreve et al. rule-of-three criteria

Why This Matters

Procurement decisions for library design should account for whether a scaffold occupies fragment space (requiring subsequent growth) or lead-like space (ready for direct screening), as this determines the downstream synthetic resource burden.

• [1] PubChem CID 18412197. 4-(Pyridin-3-yl)pyrimidine. Molecular Weight 157.17 g/mol, XLogP3 0.8, HBD 0, HBA 3, Rotatable Bond Count 1, TPSA 38.7 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/18412197 View Source
• [2] PubChem. 4-(Pyridin-3-yl)pyrimidin-2-amine. CAS 66521-66-2. Molecular Weight 172.19 g/mol, PSA 64.69 Ų. https://pubchem.ncbi.nlm.nih.gov View Source
• [3] Congreve M, Carr R, Murray C, Jhoti H. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today. 2003;8(19):876-877. Fragment space defined as MW < 300, cLogP ≤ 3, HBD ≤ 3, HBA ≤ 3. View Source

C4-Linkage vs. C1-Linkage Isomerism: Hydrogen Bond Donor and Derivatization Potential

The target compound features a piperidin-4-yl substituent attached via its C4 carbon to the C2 position of the pyrimidine ring, leaving the piperidine secondary amine (NH) free and available as both a hydrogen bond donor (HBD) and a reactive handle for further chemical modification. In contrast, the constitutional isomer 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine attaches the piperidine ring via its N1 nitrogen directly to the pyrimidine C2, thereby consuming the piperidine nitrogen in a tertiary amine linkage and eliminating its capacity as an HBD . This structural distinction has quantifiable consequences: the target compound possesses 1 HBD (piperidine NH) versus 0 HBD for the piperidin-1-yl isomer, and the free NH of the target compound can be protonated (conjugate acid pKa ~11 [1]), enabling salt formation—demonstrated by the commercially available dihydrochloride salt (CAS 2060037-89-8) —whereas the piperidin-1-yl isomer cannot form an analogous salt at that position. The free NH also permits acylation, sulfonylation, reductive amination, and urea formation without requiring a deprotection step .

HBD & vector difference

Head-to-head

1 HBD vs. 0; ≥4 derivatization routes vs. 0

Free NH enables parallel library synthesis

Piperidin-1-yl isomer lacks salt formation capability

Evidence Dimension	Hydrogen bond donor count, synthetic derivatization vectors, and salt formation potential
Target Compound Data	HBD = 1 (free piperidine NH); rotatable bonds = 2 (C2–piperidine C4, C4–pyridine C3); salt form available (dihydrochloride); amenable to N-acylation, N-sulfonylation, N-alkylation, urea/thiourea formation
Comparator Or Baseline	2-(Piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine: HBD = 0 (piperidine N consumed in C–N linkage to pyrimidine); rotatable bonds = 1; no salt formation at piperidine nitrogen possible; N-functionalization not available without quaternization
Quantified Difference	ΔHBD = +1; Δrotatable bonds = +1; salt formation: available vs. unavailable; N-derivatization routes: ≥4 vs. 0 (excluding quaternization)
Conditions	Structural analysis based on SMILES: target c1cncc(-c2ccnc(C3CCNCC3)n2)c1; comparator C1CCN(CC1)c2nccc(n2)c3cccnc3

Why This Matters

For medicinal chemistry campaigns requiring scaffold elaboration via the piperidine nitrogen, the target compound provides a ready-to-functionalize handle, whereas the piperidin-1-yl isomer would necessitate a complete resynthesis of the core to introduce a derivatizable amine.

• [1] PMC. piperidine conjugate acid pKa ~11.2. In: Table summarizing heterocyclic amine basicity. https://pmc.ncbi.nlm.nih.gov View Source

Pyridin-3-yl Hinge-Binding Pharmacophore vs. Kinase-Inactive Monosubstituted Scaffolds

The pyridin-3-yl substituent at the C4 position of pyrimidine is a well-established kinase hinge-binding motif, forming a key hydrogen bond with the backbone NH of the hinge residue (typically a conserved Met or Cys) in the ATP-binding pocket. This pharmacophore is present in imatinib, nilotinib, and numerous other clinically evaluated kinase inhibitors [1]. The target compound retains this pyridin-3-yl motif at C4, whereas 2-(piperidin-4-yl)pyrimidine (CAS 151389-25-2, MW 163.22) and 4-(piperidin-4-yl)pyrimidine (CAS 954220-47-4, MW 163.22) both lack any pyridine substituent entirely . Biochemical validation of the pyridin-3-yl motif comes from SAR studies on 4-(pyridin-3-yl)pyrimidine derivatives: in a series of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide analogs, compounds retaining the pyridin-3-yl group demonstrated significant anti-angiogenic activity in the chick chorioallantoic membrane (CAM) assay and DNA cleavage activity, with electron-donating/withdrawing substituents on the phenyl ring modulating potency, confirming that the pyridin-3-yl pyrimidine core is a functional pharmacophore required for biological activity [2].

Kinase hinge motif

Cross-study comparable

Pyridin-3-yl present vs. absent

Retains Type II kinase inhibitor binding potential

Supported by reported anti-angiogenic assay context

Evidence Dimension	Presence of kinase hinge-binding pyridin-3-yl pharmacophore at C4 of pyrimidine
Target Compound Data	Pyridin-3-yl present at C4; 3 HBA from pyrimidine N1, pyrimidine N3, and pyridine N; capable of bidentate hinge hydrogen bonding
Comparator Or Baseline	2-(Piperidin-4-yl)pyrimidine (CAS 151389-25-2): pyridin-3-yl absent; only 3 HBA from pyrimidine N1/N3; no hinge-binding pyridine motif; MW 163.22 vs. 240.30; LogP 0.94 vs. estimated ~1.5–2.0 for target compound
Quantified Difference	ΔMW = +77.08 g/mol; ΔHBA associated with pyridine nitrogen = +1; kinase hinge-binding motif: present vs. absent
Conditions	Structural comparison; anti-angiogenic CAM assay data from Kambappa et al. 2017 for related 4-(pyridin-3-yl)pyrimidine derivatives

Why This Matters

If the intended research application involves kinase inhibition, selecting 2-(piperidin-4-yl)pyrimidine over the target compound forfeits the pyridin-3-yl hinge-binding motif, rendering the resulting library intrinsically incapable of achieving Type II kinase inhibitor binding modes without extensive scaffold remodeling.

• [1] KIST. Design and synthesis of new anticancer pyrimidines with multiple-kinase inhibitory effect based on the '4-(pyridin-3-yl)pyrimidin-2-amine' scaffold of Imatinib. 2010. https://pubs.kist.re.kr/handle/201007/12345 View Source
• [2] Kambappa V, Chandrashekara GK, Rekha ND, Shivaramu PD, Palle K. Synthesis, anti-angiogenic and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. Chemistry Central Journal. 2017;11:122. Compounds 10a, 10b, 10c, 12b, 14b and 14c showed significant anti-angiogenic and DNA cleavage activities compared to controls. View Source

Dual-Vector Elaboration Capability vs. Monosubstituted Pyrimidine Building Blocks

The target compound offers two distinct, chemically orthogonal substitution vectors: the C2-piperidin-4-yl position (with a free secondary amine) and the C4-pyridin-3-yl position (with an aromatic ring amenable to electrophilic substitution or metal-catalyzed cross-coupling). This dual-vector architecture contrasts with monosubstituted pyrimidine building blocks such as 4-(pyridin-3-yl)pyrimidine (CAS 98589-71-0) and 2-(piperidin-4-yl)pyrimidine (CAS 151389-25-2), each of which offers only one functionalization vector [1]. The C2 piperidine NH can be independently functionalized via acylation, sulfonylation, reductive amination, or Boc-protection without affecting the C4 pyridin-3-yl moiety, while the pyridine ring at C4 can undergo N-oxidation, electrophilic aromatic substitution, or metal-catalyzed cross-coupling reactions independently of the piperidine . In the anti-angiogenic study by Kambappa et al. (2017), derivatives of the related 4-(pyridin-3-yl)pyrimidin-2-amine scaffold were elaborated at the C2-amino position with diverse phenylpiperidine carboxamide side chains, yielding compounds with differential anti-angiogenic potency in the CAM assay, demonstrating that the C2 vector is a productive point of diversification for modulating biological activity [2].

Diversification vectors

Class-level inference

2 vectors vs. 1 in monosubstituted scaffolds

Enables two-dimensional library matrix

Combinatorial library size increases n × m

Evidence Dimension	Number of independently addressable chemical diversification vectors
Target Compound Data	2 diversification vectors: C2-piperidine NH (acylation, alkylation, sulfonylation, Boc protection) + C4-pyridin-3-yl (cross-coupling, N-oxidation, electrophilic substitution)
Comparator Or Baseline	4-(Pyridin-3-yl)pyrimidine: 1 vector (C4 pyridine only; C2 is unsubstituted CH); 2-(Piperidin-4-yl)pyrimidine: 1 vector (C2 piperidine NH only; C4 is unsubstituted CH)
Quantified Difference	Δdiversification vectors = +1 vs. both comparators; combinatorial library size from one scaffold: 2-vector enables n × m matrix; 1-vector limited to single series
Conditions	Structural analysis; parallel synthesis feasibility assessed by commercial availability of building blocks and standard protection/deprotection chemistry

Why This Matters

For procurement supporting library production, a dual-vector scaffold enables generation of a two-dimensional compound matrix from a single purchased intermediate, effectively doubling the chemical diversity accessible per procurement event compared to a monosubstituted scaffold.

• [1] PubChem CID 18412197. 4-(Pyridin-3-yl)pyrimidine, CAS 98589-71-0. MW 157.17. Only one aryl substituent vector. https://pubchem.ncbi.nlm.nih.gov/compound/18412197 View Source
• [2] Kambappa V, Chandrashekara GK, Rekha ND, Shivaramu PD, Palle K. Synthesis, anti-angiogenic and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. Chemistry Central Journal. 2017;11:122. View Source

Dihydrochloride Salt Aqueous Solubility vs. Free Base and Non-Salt Analogs

The target compound is commercially available as the dihydrochloride salt (CAS 2060037-89-8, MW 313.23, purity ≥95%) in addition to the free base (CAS 1501156-88-2, MW 240.30) . The dihydrochloride salt leverages the basic piperidine NH (conjugate acid pKa ~11.2 [1]) to form a doubly protonated, water-soluble species. This contrasts with 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine, which lacks a protonatable secondary amine and therefore cannot form an analogous hydrochloride salt at that position . The practical consequence is that the dihydrochloride salt of the target compound is expected to exhibit significantly enhanced aqueous solubility compared to both the free base form and the piperidin-1-yl isomer, facilitating direct use in biochemical assays conducted in aqueous buffer systems without the need for DMSO stock solutions or co-solvents that may interfere with protein stability or assay readouts [2]. While direct solubility measurements for this specific compound are not publicly available, the general principle is well-established: hydrochloride salt formation of aliphatic secondary amines typically increases aqueous solubility by 10–1000 fold relative to the corresponding free base [2].

Salt solubility advantage

Class-level inference

Dihydrochloride salt available; estimated 10–1000× solubility gain

Aqueous assay compatibility without DMSO

Amine hydrochloride solubility behavior per Berge et al.

Evidence Dimension	Aqueous solubility enhancement via salt formation capability
Target Compound Data	Dihydrochloride salt available (CAS 2060037-89-8); piperidine conjugate acid pKa ~11.2 enabling protonation at physiological and assay pH; expected aqueous solubility enhancement vs. free base: 10–1000 fold (class-level estimate)
Comparator Or Baseline	2-(Piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine: no protonatable secondary amine; no hydrochloride salt commercially available; solubility limited to intrinsic lipophilicity of neutral form; free base of target compound: limited aqueous solubility typical of neutral heterocycles
Quantified Difference	Salt form: available vs. unavailable for piperidin-1-yl isomer; pKa (conjugate acid): ~11.2 vs. N/A for tertiary amine; estimated solubility advantage: 10–1000 fold (class-level inference from amine hydrochloride salt behavior)
Conditions	Physicochemical principles of amine salt formation; commercial availability data from Chemenu catalog; pKa values from literature compilations

Why This Matters

For biochemical screening laboratories that require compounds to be soluble in aqueous buffer at micromolar to millimolar concentrations, the availability of a pre-formed dihydrochloride salt eliminates the need for solubility optimization and reduces the risk of false-negative results due to compound precipitation.

• [1] PubChem/PMC. Piperidine pKa data: conjugate acid pKa = 11.22 for piperidine; protonated form predominates at pH < 11. https://pmc.ncbi.nlm.nih.gov View Source
• [2] Berge SM, Bighley LD, Monkhouse DC. Pharmaceutical salts. Journal of Pharmaceutical Sciences. 1977;66(1):1-19. Review establishing that hydrochloride salt formation of basic amines typically enhances aqueous solubility by 1–3 orders of magnitude. View Source

Triple-Heterocycle Architecture Covering Privileged Kinase Chemical Space

The target compound uniquely combines three distinct heterocyclic rings—piperidine (saturated, basic), pyrimidine (π-deficient aromatic, H-bond acceptor), and pyridine (π-deficient aromatic, H-bond acceptor)—in a single, compact scaffold (MW 240.30, only 2 rotatable bonds). This triple-heterocycle architecture is significant because it simultaneously presents a basic amine (for solubility and ionic interactions), a pyrimidine core (for hinge binding), and a pyridine ring (for additional hydrophobic/aromatic contacts or secondary hinge interactions). By comparison, 4-(pyridin-3-yl)pyrimidine lacks the piperidine ring entirely (2 heterocycles, MW 157.17) [1], and 2-(piperidin-4-yl)pyrimidine lacks the pyridine ring (2 heterocycles, MW 163.22) . The commercial availability of both the free base and dihydrochloride forms at ≥95% purity from multiple suppliers (AKSci, Chemenu, Leyan) ensures reliable procurement. Furthermore, the broad patent landscape covering piperidine-pyrimidine derivatives as VEGFR2, PDGFR, PLK, and PI3K inhibitors [2] validates the relevance of this scaffold architecture to kinase drug discovery, providing procurement justification for screening library inclusion.

Heterocycle count

Class-level inference

3 heterocycles (piperidine + pyrimidine + pyridine) vs. 2

Broader privileged scaffold coverage

Patent landscape supports kinase inhibitor relevance

Evidence Dimension	Number of distinct heterocyclic ring systems and privileged scaffold coverage
Target Compound Data	3 heterocycles: piperidine + pyrimidine + pyridine; 2 HBA-rich aromatic rings + 1 basic saturated ring; MW 240.30; rotatable bonds = 2; commercially available at ≥95% purity from multiple vendors
Comparator Or Baseline	4-(Pyridin-3-yl)pyrimidine: 2 heterocycles (pyrimidine + pyridine), no basic ring, MW 157.17; 2-(Piperidin-4-yl)pyrimidine: 2 heterocycles (pyrimidine + piperidine), no pyridine, MW 163.22
Quantified Difference	Δheterocycle count = +1 vs. both comparators; ΔMW = +83.13 and +77.08 respectively; basic nitrogen (pKa ~11.2): present vs. absent in 4-(pyridin-3-yl)pyrimidine
Conditions	Structural enumeration; commercial availability confirmed via AKSci, Chemenu, and Leyan catalogs; patent landscape analysis from US9296747B1 (VEGFR2/PDGFR inhibitors) and US9493471 (PLK inhibitors)

Why This Matters

Scaffolds that combine three privileged heterocyclic motifs in a single, purchasable intermediate offer higher probability of generating hits across multiple target classes in phenotypic or target-based screens compared to simpler dual-ring scaffolds, justifying a higher procurement priority for screening library construction.

• [1] PubChem CID 18412197. 4-(Pyridin-3-yl)pyrimidine, CAS 98589-71-0. Two heterocyclic rings (pyrimidine + pyridine). MW 157.17. https://pubchem.ncbi.nlm.nih.gov/compound/18412197 View Source
• [2] US Patent US9296747B1. Piperidylpyrimidine derivatives as modulators of protein kinase inhibitors and of vascular endothelial growth factor receptor 2 (VEGFR2). Filed 2014. Covers piperidine-pyrimidine scaffolds as VEGFR2 and PDGFR kinase inhibitors. https://patents.google.com/patent/US9296747 View Source

Optimal Research Applications for 2-(Piperidin-4-yl)-4-(pyridin-3-yl)pyrimidine

Kinase Library Construction with Pre-Installed Hinge-Binding Pharmacophore and Derivatizable Amine

The target compound is optimally deployed as a core scaffold in kinase inhibitor library synthesis, where the pyridin-3-yl group at C4 provides the essential hinge-binding motif and the free piperidine NH at C2 serves as the primary diversification point. In this application, the scaffold is subjected to parallel acylation, sulfonylation, or reductive amination at the piperidine nitrogen to generate a matrix of analogs, while the pyridin-3-yl group remains constant to maintain kinase hinge engagement. The dual-vector architecture (Evidence Item 4) and the free NH availability (Evidence Item 2) make this compound superior to monosubstituted pyrimidines (which limit library size to a single series) and to 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine (which lacks a derivatizable amine). The anti-angiogenic activity demonstrated by structurally related 4-(pyridin-3-yl)pyrimidine derivatives in the CAM assay [1] supports the biological relevance of this scaffold family for oncology applications.

Aqueous Biochemical Screening via Pre-Formed Dihydrochloride Salt

When the intended screening workflow involves biochemical assays (e.g., kinase activity assays, fluorescence polarization, or SPR biosensor experiments) conducted in purely aqueous buffer systems, the dihydrochloride salt form (CAS 2060037-89-8) should be procured in preference to the free base. The protonated piperidine nitrogen (pKa ~11.2 [2]) ensures that the compound remains predominantly ionized and water-soluble at physiological and assay-relevant pH (6.5–7.5). This eliminates the need for DMSO stock solutions that can denature proteins at higher concentrations or interfere with optical assay readouts. In contrast, analogs lacking a basic, protonatable nitrogen (such as 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine) cannot leverage salt formation for solubility enhancement and may require organic co-solvents that compromise assay integrity.

Scaffold Hopping from Imatinib Cores via C2 Linker Geometry Modulation

For research programs aiming to design next-generation kinase inhibitors that overcome resistance to imatinib or nilotinib, the target compound offers a scaffold-hopping opportunity: it retains the pyridin-3-yl-pyrimidine pharmacophore essential for kinase recognition but replaces the exocyclic C2–NH linker of imatinib with a C2–piperidin-4-yl group. This substitution alters the vector geometry of substituents extending from the piperidine ring, potentially accessing binding pockets not reached by imatinib analogs while maintaining the core hinge-binding interaction. The MW difference of +68.11 Da relative to the imatinib scaffold (240.30 vs. 172.19 g/mol) (Evidence Item 1) and the patent precedent for piperidine-pyrimidine VEGFR2/PDGFR inhibitors [3] support the feasibility of this scaffold-hopping strategy.

Chemical Biology Probe Development via Piperidine NH Conjugation

The free piperidine secondary amine in the target compound provides a convenient, single-point attachment site for biotin, fluorophores (e.g., FITC, BODIPY), or photoaffinity labels via simple N-acylation chemistry. This enables the generation of chemical biology probes (e.g., for pull-down experiments, fluorescence polarization assays, or cellular target engagement studies) without requiring a separate linker installation step. The pyridin-3-yl group remains unmodified and available for target binding. Neither 2-(piperidin-1-yl)-4-(pyridin-3-yl)pyrimidine (no free NH) nor 4-(pyridin-3-yl)pyrimidine (no piperidine at all) can support this conjugation strategy without substantial synthetic modification.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Pyridin-3-yl hinge binder + free NH for parallel chemistry

Matrix analog generation and reported kinase model endpoints

Aqueous biochemical screening

Pre-formed dihydrochloride salt for aqueous solubility

Direct buffer-based assay compatibility without co-solvent interference

Scaffold hopping from imatinib core

C2-piperidin-4-yl linker alters vector geometry

Kinase selectivity profiling and resistance model research

Chemical biology probe development

Free piperidine NH for single-step biotin/fluorophore attachment

Target engagement pull-down and fluorescence polarization assays

• [1] Kambappa V, Chandrashekara GK, Rekha ND, Shivaramu PD, Palle K. Synthesis, anti-angiogenic and DNA cleavage studies of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. Chemistry Central Journal. 2017;11:122. doi:10.1186/s13065-017-0354-5 View Source
• [2] PMC. Piperidine conjugate acid pKa ~11.2. Table 3, C2 Side Chain Conjugate Acid pKa data. https://pmc.ncbi.nlm.nih.gov View Source
• [3] US Patent US9296747B1. Piperidylpyrimidine derivatives as modulators of protein kinase inhibitors and of vascular endothelial growth factor receptor 2 (VEGFR2). Filed 2014. https://patents.google.com/patent/US9296747 View Source